Ethylene glycol bis(succinimidyl succinate)

• CAS No.: 70539-42-3
• Product Name: Ethylene glycol bis(succinimidyl succinate)
• Molecular Formula: C18H20N2O12
• Molecular Weight: 456.4 g/mol
• IUPAC Name: 4-O-(2,5-dioxopyrrolidin-1-yl) 1-O-[2-[4-(2,5-dioxopyrrolidin-1-yl)oxy-4-oxobutanoyl]oxyethyl] butanedioate
• Standard InChI: InChI=1S/C18H20N2O12/c21-11-1-2-12(22)19(11)31-17(27)7-5-15(25)29-9-10-30-16(26)6-8-18(28)32-20-13(23)3-4-14(20)24/h1-10H2
• Standard InChIKey: QLHLYJHNOCILIT-UHFFFAOYSA-N
• SMILES: C1CC(=O)N(C1=O)OC(=O)CCC(=O)OCCOC(=O)CCC(=O)ON2C(=O)CCC2=O
• Canonical SMILES: C1CC(=O)N(C1=O)OC(=O)CCC(=O)OCCOC(=O)CCC(=O)ON2C(=O)CCC2=O
• Appearance: Solid powder
• Description: EGS Crosslinker, or Ethylene glycol bis(succinimidylsuccinate), is a water insoluble homobifunctional crosslinker that can be used to label intracellular proteins. EGS crosslinker is often used in ChIP assays to determine DNA-protein binding interactions.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: EGBSS; ethylene glycol bis(succinimidyl succinate); ethylene glycolyl bis(succinimidylsuccinate); ethylene glycolylbis(succinimidyl succinate)
• Reference: 1: Dreiling A, Hanneken M, König S. Early cleavage of ethylene glycol bis(succinimidylsuccinate) (EGS)-linker moieties during enzymatic digestion of cross-linked proteins. Rapid Commun Mass Spectrom. 2014 Nov 15;28(21):2385-8. doi: 10.1002/rcm.7034. PubMed PMID: 25279753.; 2: Lakra R, Kiran MS, Sai KP. Fabrication of homobifunctional crosslinker stabilized collagen for biomedical application. Biomed Mater. 2015 Nov 27;10(6):065015. doi: 10.1088/1748-6041/10/6/065015. PubMed PMID: 26610606.
• PubChem Compound: 123663
• Last Modified: Nov 11 2021